(5-Aminobenzo[b]thiophen-3-yl)methanol

• Molecular Formula: C9H9NOS
• Molecular Weight: 179.24 g/mol
• IUPAC Name: (5-amino-1-benzothiophen-3-yl)methanol
• InChI: InChI=1S/C9H9NOS/c10-7-1-2-9-8(3-7)6(4-11)5-12-9/h1-3,5,11H,4,10H2
• InChI Key: JJSIRUUVUPNMOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1N)C(=CS2)CO

Description

(5-Aminobenzo[b]thiophen-3-yl)methanol is a benzo[b]thiophene derivative of significant interest in medicinal chemistry and neuroscience research. This compound features a benzothiophene core functionalized with both an amino group and a hydroxymethyl group, making it a valuable precursor and scaffold for the design of novel bioactive molecules. Compounds based on the benzo[b]thiophen-3-ol structure have been identified as effective and selective inhibitors of human monoamine oxidase B (hMAO-B) . MAO-B is a mitochondrial enzyme that catalyzes the oxidative deamination of neurotransmitters, and its abnormal activity is associated with increased oxidative stress and the pathogenesis of neurodegenerative conditions such as Parkinson's disease . The structural similarity of this chemotype to other known inhibitors, including aurones and indanones, suggests its potential to bind effectively to the enzyme's active site . Researchers are exploring these scaffolds to develop multi-target-directed ligands that not only inhibit MAO-B but may also possess ancillary antioxidant and metal-chelating activities, which could provide additional neuroprotective benefits by mitigating metal dyshomeostasis and reactive oxygen species (ROS) production linked to neurodegeneration . This chemical building block is intended for use in pharmaceutical R&D, specifically for synthesizing and optimizing novel lead compounds for the treatment of CNS disorders. (5-Aminobenzo[b]thiophen-3-yl)methanol is offered for Research Use Only and is not intended for diagnostic or therapeutic applications.

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

Key structural analogs and their differences are summarized below:

Compound	Substituents	Key Features	Biological/Physicochemical Properties	Reference
(5-Aminobenzo[b]thiophen-3-yl)methanol	-NH₂ (C5), -CH₂OH (C3)	High polarity, hydrogen-bonding capacity	Potential for CNS or antimicrobial applications	N/A
4-((Benzo[b]thiophen-3-yl)phenyl)methanol (3ad)	-CH₂-C₆H₅ (C3)	Lipophilic phenyl group	Lower solubility; used in β-arylation studies
2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl derivatives	-NH₂ (C2), saturated cyclohexene ring	Partially hydrogenated core; Schiff base formation capability	Allosteric enhancers at adenosine receptors
HDAC6 inhibitors (Patent derivatives)	Tetrazole, oxadiazole groups at C3/C5	Bulky substituents for enzyme inhibition	Selective HDAC6 inhibition for neuropathy treatment
6,7-Dihydrobenzo[b]thiophen-5(4H)-one derivatives	-C≡N (C3), ketone (C5)	Electron-withdrawing groups; planar conformation	Anticancer/antimicrobial scaffolds

Physicochemical Properties

Property	(5-Aminobenzo[b]thiophen-3-yl)methanol	3ad	2-Amino-tetrahydrobenzo[b]thiophenes
LogP	~1.2 (estimated)	~3.5 (lipophilic)	~2.8 (moderate)
Hydrogen-Bond Donors	2 (-NH₂, -OH)	1 (-OH)	1 (-NH₂)
Aqueous Solubility	High	Low	Moderate

Preparation Methods

Cyclization Strategies for Benzo[b]thiophene Core Formation

The benzo[b]thiophene scaffold is typically constructed via cyclization reactions involving thiophenol intermediates. A seminal approach, adapted from the synthesis of 2-aroyl-5-aminobenzo[b]thiophene derivatives, involves a five-step sequence starting from substituted salicylaldehydes or acetophenones.

Thiophenol Intermediate Synthesis

The process begins with 5-nitro salicylaldehyde (4a) or its derivatives, which undergo O-arylthiocarbamate formation using N,N-dimethyl thiocarbamoyl chloride in the presence of DABCO. Subsequent Newman-Kwart rearrangement at 180°C in toluene yields S-arylthiocarbamates (6a–e ), which are hydrolyzed under basic conditions to generate thiophenols (7a–e ). These intermediates are critical for cyclization.

Functionalization of the Benzo[b]thiophene Core

Nitro Group Reduction

The nitro group at position 5 is reduced to an amine using tin(II) chloride in refluxing ethanol or catalytic hydrogenation. For example, 8a (R = NO₂) is converted to 3a (R = NH₂) with SnCl₂·2H₂O in ethanol. This step is compatible with hydroxymethyl groups if mild conditions are employed to prevent oxidation.

Hydroxymethyl Group Introduction

Direct introduction of a hydroxymethyl group at position 3 remains challenging. Two strategies are proposed:

Directed Lithiation

Treating 5-nitrobenzo[b]thiophene with lithium diisopropylamide (LDA) at −78°C deprotonates position 3, guided by the electron-withdrawing nitro group at position 5. Quenching with formaldehyde introduces a hydroxymethyl group. Subsequent nitro reduction yields the target compound.

Formylation-Reduction Sequence

Vilsmeier-Haack formylation at position 3, followed by sodium borohydride reduction, provides the hydroxymethyl group. However, regioselectivity depends on the directing effects of the nitro group, which may favor position 3 or 7.

Alternative Multicomponent Approaches

Multicomponent reactions (MCRs) offer convergent synthesis routes. A Biginelli-like condensation of 3-amino-1,2,4-triazole, acetone, and substituted benzaldehydes has been reported for related triazolo-pyrimidinols. Adapting this method for (5-Aminobenzo[b]thiophen-3-yl)methanol would require aldehyde precursors with pre-installed amino and hydroxymethyl groups, though such substrates are uncommon.

Comparative Analysis of Synthetic Routes

Method	Advantages	Limitations
Cyclization-Reduction	High regioselectivity; scalable	Requires custom bromo ketones
Directed Lithiation	Precise functionalization	Low temperatures; sensitive intermediates
MCRs	Convergent synthesis	Limited substrate availability
Patent Oxidation	Mild conditions	Untested for benzo[b]thiophenes

Q & A

Q. What are the recommended synthetic routes for (5-Aminobenzo[b]thiophen-3-yl)methanol, and how can reaction conditions be optimized for high yield?

• Methodological Answer : The compound can be synthesized via cycloaddition or nucleophilic substitution reactions. For example, analogous benzo[b]thiophene derivatives are synthesized using [3+2] cycloaddition with tributyltin azide under reflux conditions in polar aprotic solvents like DMF . Temperature control (e.g., 80–100°C) and stoichiometric ratios (e.g., 1:1.2 for azide to acrylonitrile) are critical to minimize side products. Purification via column chromatography (e.g., silica gel, 10% MeOH in DCM) is recommended .

• Key Parameters :

Step	Conditions	Yield (%)	Purity (HPLC)
Cycloaddition	DMF, 80°C, 12h	65–75	≥95%
Purification	Silica gel (MeOH/DCM)	85–90	≥98%

Q. How is the compound characterized structurally, and what spectroscopic techniques are essential?

• Methodological Answer : Use 1H/13C NMR to confirm the presence of the aminobenzothiophene core and hydroxymethyl group. For example, the hydroxymethyl proton typically appears as a singlet at δ 4.5–5.0 ppm, while aromatic protons resonate between δ 6.8–7.5 ppm . IR spectroscopy identifies O-H stretches (~3200 cm⁻¹) and C-N bonds (~1600 cm⁻¹). Mass spectrometry (ESI-TOF) confirms molecular weight (e.g., [M+H]+ at m/z 208.08) .

Advanced Research Questions

Q. What crystallographic data reveal about the compound's hydrogen-bonding networks and supramolecular assembly?

• Methodological Answer : Single-crystal X-ray diffraction (SCXRD) reveals intermolecular hydrogen bonds (N-H···O, O-H···N) that stabilize the lattice. For example, in analogous benzo[b]thiophene derivatives, dihedral angles between the thiophene ring and substituents (e.g., 23.91°–88.92°) influence packing . Use Mercury Software to analyze graph-set motifs (e.g., C(4) chains) and quantify hydrogen-bond distances (e.g., 2.85–3.10 Å) .

• Crystallographic Parameters :

Bond Type	Distance (Å)	Angle (°)
N-H···O	2.89	165.3
O-H···N	3.02	158.7

Q. How do electronic properties (e.g., HOMO-LUMO gaps) of the compound influence its reactivity in catalysis or drug design?

• Methodological Answer : Perform density functional theory (DFT) calculations (e.g., B3LYP/6-31G*) to compute frontier molecular orbitals. The aminobenzothiophene core typically exhibits a HOMO-LUMO gap of ~4.5 eV, indicating potential for charge-transfer interactions . Correlate these results with experimental redox potentials (cyclic voltammetry) to predict reactivity in cross-coupling reactions or enzyme inhibition .

Q. What strategies mitigate contradictions in biological activity data (e.g., inconsistent IC50 values) across studies?

• Methodological Answer : Standardize assays using positive controls (e.g., doxorubicin for cytotoxicity) and replicate under identical conditions (pH 7.4, 37°C, 5% CO₂). For biofilm inhibition studies, ensure consistent bacterial strains (e.g., E. coli ATCC 25922) and quantify results via crystal violet assays . Address solubility issues by testing derivatives (e.g., prodrugs with acetylated hydroxymethyl groups) .

Mechanistic and Functional Studies

Q. What role does the hydroxymethyl group play in modulating biological activity, and how can it be derivatized for SAR studies?

• Methodological Answer : The hydroxymethyl group enhances solubility (logP reduction by ~0.5 units) and participates in hydrogen bonding with biological targets. Derivatize via acetylation (acetic anhydride/pyridine) or sulfonation (SOCl₂/Na₂SO₃) to explore structure-activity relationships (SAR). Test analogs for improved bioavailability (e.g., Caco-2 permeability assays) .

Q. How can computational modeling predict the compound's interaction with enzyme active sites (e.g., kinases or cytochrome P450)?

• Methodological Answer : Use molecular docking (AutoDock Vina) and MD simulations (GROMACS) to model binding modes. For example, the benzo[b]thiophene moiety may occupy hydrophobic pockets in kinase ATP-binding sites, while the amino group forms salt bridges with Asp86 (e.g., in EGFR kinase). Validate predictions with SPR binding assays (KD values <10 μM suggest high affinity) .